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Compound of Interest

Compound Name: trans-2-Hexadecenoyl-L-carnitine

Cat. No.: B11929012

Essential Safety and Handling Guide for trans-2-
Hexadecenoyl-L-carnitine

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of trans-2-Hexadecenoyl-L-carnitine, ensuring
laboratory safety and operational integrity.

This document provides critical safety and logistical information for the handling of trans-2-
Hexadecenoyl-L-carnitine (CAS No. 26145-55-1), a long-chain acylcarnitine utilized in
metabolic research. Given the absence of a comprehensive Safety Data Sheet (SDS), this
guidance is based on available data for the compound, information on structurally similar
molecules, and established best practices for handling powdered and combustible solids in a
laboratory environment.

Immediate Safety and Hazard Information

Trans-2-Hexadecenoyl-L-carnitine is classified as a combustible solid and, based on data
from similar acylcarnitines, should be handled as a potential skin, eye, and respiratory irritant.
[1] Adherence to proper personal protective equipment (PPE) and handling protocols is
essential to minimize risk.

Personal Protective Equipment (PPE) Requirements
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Proper PPE is the first line of defense against potential exposure. The following table

summarizes the recommended PPE for handling trans-2-Hexadecenoyl-L-carnitine.

Protection Type

Specific Recommendation

Rationale

Eye Protection

ANSI-approved safety glasses
with side shields or chemical

splash goggles.[2]

Protects against airborne

powder and potential splashes.

Hand Protection

Nitrile gloves.[2]

Provides a barrier against skin
contact. Double gloving is
recommended for extended
handling.[2]

Body Protection

Flame-resistant lab coat, fully
buttoned with sleeves of

sufficient length.[2]

Protects against skin contact
and potential ignition of

flammable clothing.

Respiratory Protection

Not generally required if
handled in a certified chemical
fume hood. If handled outside
a fume hood, a NIOSH-
approved respirator may be

necessary.[2]

Minimizes inhalation of

airborne powder.

Footwear

Closed-toe shoes.

Protects feet from spills and

falling objects.

Operational Plan: Safe Handling and Storage

A systematic approach to handling and storage is crucial for maintaining a safe laboratory

environment.

Engineering Controls and Workspace Preparation

e Ventilation: All handling of powdered trans-2-Hexadecenoyl-L-carnitine, including weighing

and solution preparation, should be conducted in a properly functioning chemical fume hood.

[2]
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« Ignition Sources: As a combustible solid, keep the compound away from open flames, hot

surfaces, and other potential ignition sources.[3]

 Static Electricity: Use anti-static measures, such as grounding equipment and maintaining

appropriate humidity levels, to prevent static discharge which can ignite combustible dusts.

Step-by-Step Handling Protocol

Preparation: Before handling, ensure the chemical fume hood is operational and the

workspace is clean and uncluttered. Assemble all necessary equipment and PPE.

Weighing: Carefully weigh the desired amount of the compound on weighing paper or in a

suitable container within the fume hood to minimize dust generation.

Solution Preparation: If preparing a solution, slowly add the powder to the solvent to avoid

splashing and aerosolization.

Container Sealing: Tightly seal all containers of trans-2-Hexadecenoyl-L-carnitine when

not in use to prevent contamination and exposure.

Cleaning: After handling, decontaminate the work surface and any equipment used.

Storage Requirements

Parameter Recommendation

Reference

Store at -20°C for long-term

MedchemExpress, Sigma-

Temperature - _
stability.[4][5] Aldrich
) Keep in a tightly sealed, clearly )
Container ] General Laboratory Practice
labeled container.[3]
Store in a designated, well-
, ventilated area away from _
Location General Laboratory Practice

incompatible materials and

ignition sources.[3]

Disposal Plan: Waste Management
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Proper disposal of chemical waste is critical for environmental protection and regulatory
compliance.

Waste Segregation and Collection

o Solid Waste: Collect unused or waste trans-2-Hexadecenoyl-L-carnitine powder in a
clearly labeled, sealed container designated for chemical waste.

o Contaminated Labware: Dispose of items such as gloves, weighing paper, and pipette tips
that have come into contact with the compound in a designated hazardous waste container.

e Liquid Waste: Solutions of trans-2-Hexadecenoyl-L-carnitine should be collected in a
sealed, compatible container labeled as chemical waste. Do not pour down the drain.

Disposal Procedure

o Labeling: Ensure all waste containers are accurately labeled with the full chemical name and
any known hazards.

e Segregation: Do not mix with other incompatible waste streams.

« Institutional Guidelines: Follow your institution's specific procedures for chemical waste
pickup and disposal. Contact your Environmental Health and Safety (EHS) department for
guidance.

Visual Workflow for Safe Handling and Disposal

The following diagram illustrates the key steps for the safe handling and disposal of trans-2-
Hexadecenoyl-L-carnitine.
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Safe Handling and Disposal of trans-2-Hexadecenoyl-L-carnitine
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Caption: Workflow for handling and disposal of trans-2-Hexadecenoyl-L-carnitine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. fishersci.de [fishersci.de]

e 2. depts.washington.edu [depts.washington.edu]

» 3. Safe Handling and Storage of Chemicals | Environmental Health & Safety [bu.edu]

e 4. medchemexpress.com [medchemexpress.com]

» 5. trans-2-Hexadecenoyl-L-carnitin analytical standard | Sigma-Aldrich [sigmaaldrich.com]

« To cite this document: BenchChem. [Personal protective equipment for handling trans-2-
Hexadecenoyl-L-carnitine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929012#personal-protective-equipment-for-
handling-trans-2-hexadecenoyl-I-carnitine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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